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Introduction

Metosulam is a selective, post-emergence herbicide belonging to the triazolopyrimidine
sulfonanilide family (Group B). It functions by inhibiting the acetolactate synthase (ALS)
enzyme, which is crucial for the synthesis of branched-chain amino acids in susceptible plants.
[1] This inhibition leads to the cessation of cell division and plant growth. Tank-mixing
metosulam with other herbicides is a common agricultural practice aimed at broadening the
spectrum of controlled weeds, managing and delaying herbicide resistance, and improving
overall weed control efficacy.[2][3] This document provides detailed application notes and
protocols based on available research for utilizing metosulam in tank-mix combinations.

Data Presentation: Efficacy of Metosulam and
Related Herbicide Tank-Mixes

The following tables summarize the weed control efficacy of metosulam and chemically similar
herbicides (florasulam and flumetsulam) when tank-mixed with other active ingredients. This
data is compiled from various field trials and provides a comparative overview of performance
against several key weed species.

Table 1: Efficacy of Metosulam Tank-Mixes for Broadleaf Weed Control in Cereals
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Table 2: Efficacy of Florasulam (a related Triazolopyrimidine) Tank-Mixes in Wheat
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Table 3: Efficacy of Flumetsulam (a related Triazolopyrimidine) + Clopyralid Tank-Mixes in Field
Corn (8 Weeks After Application)
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Experimental Protocols

The following are generalized protocols for conducting field trials to evaluate the efficacy of
metosulam tank-mixes. These are based on methodologies reported in studies of metosulam
and related herbicides.[1][2][5]

Protocol 1: Efficacy of Metosulam Tank-Mixes for
Broadleaf Weed Control in Winter Cereals

1. Objective: To evaluate the efficacy of metosulam tank-mixed with various broadleaf
herbicides for the control of key weeds in winter cereals (wheat, barley).

2. Experimental Design:

e Design: Randomized Complete Block Design (RCBD).
e Replications: 3 to 4.

e Plot Size: 10 m x 2 m.

e Treatments:

o

Untreated Weedy Check

[¢]

Weed-Free Check (manual weeding)

[¢]

Metosulam (e.g., 5 g a.i./ha) + Adjuvant

Tank-Mix 1. Metosulam (e.g., 3.5 g a.i./ha) + MCPA (e.g., 400 g a.i./ha) + Adjuvant

[e]

o

Tank-Mix 2: Metosulam (e.g., 3.5 g a.i./ha) + Clopyralid (e.g., 75 g a.i./ha) + Adjuvant
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o Tank-Mix 3: Metosulam (e.g., 3.5 g a.i./ha) + Bromoxynil/MCPA (e.g., 300 g a.i./ha) +
Adjuvant

o Reference Herbicide 1 (e.g., MCPA alone)
o Reference Herbicide 2 (e.g., Clopyralid alone)
3. Materials and Methods:
o Crop: Winter wheat or barley, seeded at a density of approximately 400 plants/mz2.

» Herbicide Application:

(¢]

Timing: Post-emergence, when the crop is at the 3-leaf to first node stage (Zadoks scale
13-31) and weeds are at the 2-10 leaf stage.[1][4]

o

Equipment: Propane-powered precision backpack sprayer with a hand-held boom fitted
with flat fan nozzles.

(¢]

Spray Volume: 200-300 L/ha.[2]

[¢]

Pressure: 2 bar.[2]
e Adjuvants:

o Non-ionic surfactant (e.g., AGRAL 600 at 0.1% v/v) or an emulsifiable crop oil (e.g.,
Uptake™ at 0.5% v/v).[1][4]

o Data Collection:

o Weed density and biomass: Determined at 28 and 56 days after treatment (DAT) from
quadrats placed randomly in each plot.

o Crop injury: Visually assessed at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury,
100 = complete crop death).

o Crop yield: Harvested from the center of each plot and adjusted to a standard moisture
content.
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4. Statistical Analysis: Data should be subjected to Analysis of Variance (ANOVA), and
treatment means separated using a suitable test (e.g., LSD or Tukey's HSD at P<0.05).

Protocol 2: Jar Test for Physical Compatibility of Tank-
Mixes

Before preparing a full tank-mix, a jar test should be performed to ensure the physical
compatibility of the products.[6]

1. Objective: To determine if metosulam and proposed tank-mix partners (herbicides,
adjuvants) are physically compatible in the intended carrier (water).

2. Materials:

e Aclean, clear glass jar with a lid (1-liter capacity).

» Pipettes or measuring cylinders for accurate measurement of products.
o Water from the same source as will be used for spraying.

o All pesticide and adjuvant products to be tank-mixed.

3. Procedure:

« Fill the jar halfway with the carrier water.

o Add the components in the correct mixing order (generally WALES: Wettable powders,
Agitate, Liquid flowables, Emulsifiable concentrates, Surfactants). Metosulam, often
formulated as a water-dispersible granule (WDG) or suspension concentrate (SC), would be
added early in the sequence.[1]

e Add each component one at a time, cap the jar, and shake gently to mix thoroughly before
adding the next.

 After all components are added, fill the jar to the three-quarters mark, cap, and shake again.

e Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:
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[e]

Formation of flakes, crystals, or sludge.

o

Separation into layers.

[¢]

Gelling or clumping.

[¢]

Heat generation.

« If any of these occur, the mixture is physically incompatible and should not be mixed in the
spray tank.

Visualizations

Signaling Pathway and Experimental Workflow
Diagrams

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Plant Cell

Catalyzes synthesis
Pyruvate & a-Ketobutyrate Acetolactate Synthase (ALS) Valine, Leucine, Isoleucine Protein Synthesis Cell Division & Plant Growth

Enzyme
i
]
W —

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Define Weed Problem
& Crop Stage

Select Potential
Tank-Mix Partners
(e.g., MCPA, Clopyralid)

-

Check Product Labels for
Compatibility & Restrictions

Perform Jar Test for
Physical Compatibility

Fails

Conduct Small-Scale Incompatible:
Field Trial Select Different Partner

l

Evaluate Efficacy &
Crop Safety

Proceed with Large-Scale
Application

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b166753?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Efficacy of Metosulam Tank-Mixes with Other
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at: [https://lwww.benchchem.com/product/b166753#efficacy-of-metosulam-tank-mixes-with-
other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b166753?utm_src=pdf-custom-synthesis
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083026846
https://ejcp.gau.ac.ir/article_6792.html?lang=en
https://ejcp.gau.ac.ir/article_6792.html?lang=en
https://extension.okstate.edu/fact-sheets/single-herbicides-and-herbicide-premixes-for-use-in-winter-wheat.html
https://resources.bayer.com.au/resources/uploads/TechGuide/file9097.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://sprayers101.com/tankmix/
https://www.benchchem.com/product/b166753#efficacy-of-metosulam-tank-mixes-with-other-herbicides
https://www.benchchem.com/product/b166753#efficacy-of-metosulam-tank-mixes-with-other-herbicides
https://www.benchchem.com/product/b166753#efficacy-of-metosulam-tank-mixes-with-other-herbicides
https://www.benchchem.com/product/b166753#efficacy-of-metosulam-tank-mixes-with-other-herbicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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